2-(4-methylbenzenesulfonamido)-N-{5-thia-3-azatetracyclo[6.6.1.0^{2,6}.0^{11,15}]pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}benzamide
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Description
Scientific Research Applications
Organic Synthesis and Chemical Reactions
Research on sulfonylcarbamimidic azides, including the treatment of sulfonyl chlorides with aminotetrazoles, has led to the synthesis of novel compounds with potential applications in organic synthesis and the development of new chemical reactions. These studies explore the reactivity and transformation of sulfonylcarbamimidic azides into different chemical structures, demonstrating the versatility of sulfonamide derivatives in synthetic chemistry (PeetNorton et al., 1987).
Anticancer Research
Sulfonamide derivatives have been investigated for their potential anticancer activities. Studies on mixed-ligand copper(II)-sulfonamide complexes have shown that these compounds can interact with DNA, exhibit DNA cleavage activity, and demonstrate antiproliferative effects against cancer cells. The research suggests that the sulfonamide moiety plays a crucial role in the biological activity of these complexes, highlighting the potential of sulfonamide derivatives in anticancer drug development (González-Álvarez et al., 2013).
Antimicrobial and Antifungal Applications
The synthesis and evaluation of thiazole azodyes containing sulfonamide moieties for UV protection and antimicrobial applications on cotton fabrics indicate the multifunctional applications of sulfonamide derivatives. These compounds not only improve the dyeability of fabrics but also impart UV protection and antibacterial properties, demonstrating the broad utility of sulfonamide derivatives in materials science and textile engineering (Mohamed et al., 2020).
COX-2 Inhibition for Anti-inflammatory and Anticancer Effects
Research into 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives as selective cyclooxygenase-2 (COX-2) inhibitors has led to the identification of compounds with significant potential for the treatment of inflammatory conditions and cancer. The introduction of a fluorine atom has been shown to enhance selectivity for COX-2 over COX-1, underscoring the importance of sulfonamide derivatives in the development of selective therapeutic agents (Hashimoto et al., 2002).
properties
IUPAC Name |
2-[(4-methylphenyl)sulfonylamino]-N-(5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H21N3O3S2/c1-16-9-13-19(14-10-16)35(32,33)30-22-8-3-2-6-20(22)26(31)29-27-28-25-21-7-4-5-17-11-12-18(24(17)21)15-23(25)34-27/h2-10,13-15,30H,11-12H2,1H3,(H,28,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIHQUXBPVARSBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3=NC4=C(S3)C=C5CCC6=C5C4=CC=C6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H21N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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